Cas no 84246-49-1 (Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate)

• Product Name: Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate
• CAS No: 84246-49-1
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• CID: 989280
• PubChem ID: 14059719
• Update Time: 2025-10-31

Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate
• SCHEMBL18366279
• 84246-49-1
• DTXSID10555192
• benzyl (2S)-6-hydroxy-2-(phenylmethoxycarbonylamino)hexanoate
• AKOS030242871
• Benzyl N-[(benzyloxy)carbonyl]-6-hydroxy-L-norleucinate
• DB-318669
• Benzyl (S)-2-(((benzyloxy)carbonyl)amino)-6-hydroxyhexanoate

• Inchi： 1S/C21H25NO5/c23-14-8-7-13-19(20(24)26-15-17-9-3-1-4-10-17)22-21(25)27-16-18-11-5-2-6-12-18/h1-6,9-12,19,23H,7-8,13-16H2,(H,22,25)/t19-/m0/s1
• InChI Key： HVOWMSLFUWODOT-IBGZPJMESA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](CCCCO)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 371.17327290g/mol
• Monoisotopic Mass: 371.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.9Ų

Additional information on Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate

Introduction to Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate (CAS No. 84246-49-1)

Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate, identified by its Chemical Abstracts Service number CAS No. 84246-49-1, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate stereochemistry and functional groups, has garnered attention for its potential applications in drug development and molecular research.

The molecular structure of Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate features a chiral center at the 2-position, which is a critical aspect for its biological activity. The presence of both carbobenzyloxy and amino groups makes it a versatile intermediate in the synthesis of more complex molecules. This compound's unique configuration has been explored in various synthetic pathways, particularly in the context of peptide mimetics and enzyme inhibitors.

In recent years, there has been a growing interest in the development of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The structure of Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate makes it an excellent candidate for such applications. The carbobenzyloxy group provides stability to the molecule, while the amino and hydroxyl groups allow for further functionalization, enabling the creation of highly specific inhibitors.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. Research has indicated that derivatives of this molecule may exhibit inhibitory effects on various enzymes involved in metabolic and signaling pathways. For instance, studies have suggested that modifications to the side chain can influence the binding affinity and selectivity of the compound towards target enzymes. This flexibility makes it a valuable tool for researchers seeking to develop novel therapeutic agents.

The synthesis of Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate involves a series of well-established chemical reactions, including chiral resolution and protection-deprotection strategies. The stereochemical purity of the compound is crucial for its biological activity, and thus, careful optimization of synthetic routes is essential. Advances in asymmetric synthesis have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

Recent studies have also explored the use of computational modeling to predict the binding interactions between Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate and its target proteins. These studies have provided valuable insights into the molecular mechanics underlying its biological activity. By integrating experimental data with computational techniques, researchers can design more effective derivatives with enhanced potency and reduced side effects.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead molecule for drug discovery. Its structural features allow for easy modification, enabling the exploration of a wide range of pharmacological profiles. Companies are actively investigating derivatives of this compound for their efficacy in treating various diseases, including metabolic disorders and inflammatory conditions.

In conclusion, Benzyl (2S)-2-carbobenzyloxyamino-6-hydroxyhexanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activity, make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.